Cas no 7778-49-6 (Potassium citrate)
Potassium citrate Chemical and Physical Properties
Names and Identifiers
-
- Potassium Citrate
- 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, tripotassium salt
- Tripotassium citrate
- POTASSIUM CITRATE, FOOD GRADE
- 3-phenyl-2-propenoicacipotassiumsalt
- 3-Phenylpropenoic acid potassium salt
- CinnaMic acid potassiuM salt
- Kaliumcinnamat
- potassium cinnamoate
- potassium trans-cinnamate
- 1,2,3-Propanetricarboxylic acid, 2-hydroxy-
- 2-Hydroxy-1,2,3-propanetricarboxylic acid tripotassium salt
- Kaliksir
- Potassium citrate anhydrous
- Porekal
- Litocit
- Kajos
- Potassiumcitrate
- Polycitra K
- Urocit K
- Seltz-K
- Citric acid, tripotassium salt
- Potassium tribasic citrate
- tripotassium citrate anhydrous
- 86R1NVR0HW
- Potassium Citrate (anhydrous)
- tripotassium 2-hydroxypropane-1,2,3-tricarboxylate
- C6H5K3O7
- K citrate
- 1,2,3-Pr
- Tripotassium Citrate Standard Solution
- Potassium citrate
-
- MDL: MFCD00036362
- Inchi: 1S/C6H8O7.3K/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;3*+1/p-3
- InChI Key: QEEAPRPFLLJWCF-UHFFFAOYSA-K
- SMILES: [K+].[K+].[K+].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]
Computed Properties
- Exact Mass: 305.89500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 211
- Topological Polar Surface Area: 141
Experimental Properties
- PSA: 140.62000
- LogP: -5.25260
Potassium citrate Customs Data
- HS CODE:2918150000
- Customs Data:
China Customs Code:
2918150000Overview:
2918150000. Citrate and citrate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:4ABxy(Export license,Customs clearance form for Inbound Goods,Customs clearance form for outbound goods export license(processing trade),Export license(Small border trade)). MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
4.Export license
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods
x.Export license(processing trade)
y.Export license(Small border trade)Inspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
N.Export commodity inspectionSummary:
2918150000. other salts and esters of citric acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:4ABXY(export license,certificate of inspection for goods inward,certificate of inspection for goods outwardexport license(processing trade),export license(border small volume trade)). MFN tariff:6.5%. General tariff:30.0%
Potassium citrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T860245-500g |
Tripotassium Citrate |
7778-49-6 | ≥98% | 500g |
¥896.00 | 2022-09-28 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S68065-25g |
Tripotassium citrate |
7778-49-6 | 98% | 25g |
¥85.00 | 2021-09-02 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S68065-100g |
Tripotassium citrate |
7778-49-6 | 98% | 100g |
¥290.00 | 2021-09-02 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S68065-500g |
Tripotassium citrate |
7778-49-6 | 98% | 500g |
¥480.00 | 2021-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T63840-500g |
Tripotassium citrate |
7778-49-6 | 98% | 500g |
¥602.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T63840-25g |
Tripotassium citrate |
7778-49-6 | 98% | 25g |
¥102.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T63840-100g |
Tripotassium citrate |
7778-49-6 | 100g |
¥482.0 | 2021-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T860245-5g |
Tripotassium Citrate |
7778-49-6 | ≥98% | 5g |
¥38.00 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T860245-25g |
Tripotassium Citrate |
7778-49-6 | ≥98% | 25g |
¥129.00 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T860245-100g |
Tripotassium Citrate |
7778-49-6 | ≥98% | 100g |
¥297.00 | 2022-09-28 |
Potassium citrate Suppliers
Potassium citrate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on Potassium citrate
Introduction to Potassium Citrate (CAS No. 7778-49-6)
Potassium citrate is a widely recognized compound in the field of pharmaceuticals and nutraceuticals, renowned for its multifaceted applications. With the chemical formula K₃C₆H₅O₇, this compound is an essential component in various therapeutic and dietary supplements. The CAS No. 7778-49-6 uniquely identifies it as a specific chemical entity, ensuring precision in its use and research. This introduction delves into the properties, applications, and recent advancements involving Potassium citrate, highlighting its significance in modern healthcare.
The primary function of Potassium citrate is to serve as a potassium supplement, which is crucial for maintaining electrolyte balance in the body. Potassium plays a vital role in nerve function, muscle contraction, and maintaining healthy blood pressure levels. The citrate component not only aids in potassium retention but also acts as a chelating agent, facilitating the removal of certain minerals from the body. This dual functionality makes Potassium citrate an invaluable compound in managing conditions such as hypokalemia and kidney stones.
Recent studies have underscored the therapeutic potential of Potassium citrate in combating metabolic acidosis, a condition often associated with chronic kidney disease. Research published in peer-reviewed journals indicates that Potassium citrate can help neutralize excess acid in the blood, thereby reducing the risk of bone disease and other complications. The compound's ability to buffer acidosis while providing essential potassium has positioned it as a cornerstone in renal care.
In addition to its renal benefits, Potassium citrate has shown promise in cardiovascular health management. Emerging research suggests that it may help mitigate the risk of arterial stiffness by enhancing potassium levels, which are essential for proper heart function. The chelating properties of citrate also contribute to reducing oxidative stress, further supporting cardiovascular wellness. These findings highlight the compound's expanding role beyond traditional applications.
The food industry has also embraced Potassium citrate for its flavor-enhancing and preservative properties. As a safe and effective food additive, it is commonly used in beverages, dairy products, and baked goods to improve taste and shelf life. Its compatibility with various food matrices makes it a preferred choice for food scientists seeking natural alternatives to synthetic additives.
From a pharmacological perspective, Potassium citrate is available in various formulations, including tablets, powders, and syrups, catering to diverse patient needs. Its solubility profile allows for easy integration into liquid formulations, enhancing patient compliance. Moreover, clinical trials have demonstrated its efficacy in preventing recurrent kidney stones by increasing urine volume and urine pH while inhibiting stone formation.
The environmental impact of Potassium citrate production is another area of growing interest. Manufacturers are increasingly adopting sustainable practices to minimize waste and energy consumption during synthesis. Innovations such as green chemistry principles are being integrated into production processes to enhance efficiency while reducing ecological footprints. These efforts align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing.
Future research directions for Potassium citrate include exploring its potential role in managing metabolic syndrome and diabetes mellitus. Preliminary studies suggest that its ability to modulate potassium levels may indirectly influence insulin sensitivity and glucose metabolism. Such findings could open new avenues for therapeutic intervention in metabolic disorders.
The regulatory landscape for Potassium citrate remains robust, with stringent guidelines ensuring its safety and efficacy across different applications. Regulatory bodies continuously monitor its use in pharmaceuticals and food products to maintain high standards of quality control. This oversight guarantees that consumers receive consistent and reliable products derived from this versatile compound.
In conclusion, Potassium citrate (CAS No. 7778-49-6) stands as a pivotal compound with far-reaching implications in healthcare and industry. Its multifunctional properties make it indispensable in treating renal disorders, supporting cardiovascular health, enhancing food products, and adhering to sustainable manufacturing practices. As research progresses, the therapeutic potential of Potassium citrate continues to expand, solidifying its role as a cornerstone in modern medicine and nutrition.
7778-49-6 (Potassium citrate) Related Products
- 6100-05-6(Potassium citrate monohydrate)
- 28060-67-5(1,2,3-Propanetricarboxylicacid, 2-hydroxy-, potassium sodium salt (1:?:?))
- 232281-44-6(Hydroxycitric Acid Tripotassium Salt)
- 3609-96-9(1,2,3-Propanetricarboxylicacid, 2-hydroxy-, potassium salt (1:2))
- 76999-78-5(1,2,3-Propanetricarboxylic acid, 2-hydroxy-, iron potassium salt)
- 88750-99-6(1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ammonium potassium salt (1:1:1))
- 866-83-1(Potassium Citrate Monobasic)
- 55049-48-4(1,2,3-Propanetricarboxylicacid, 2-hydroxy-, potassium sodium salt, hydrate (5:6:6:?))
- 866-84-2(tripotassium citrate)
- 57644-54-9(Bismuth potassium citrate)